Cas no 15325-56-1 ([(Z)-3-methylbut-1-enyl]benzene)

• Product Name: [(Z)-3-methylbut-1-enyl]benzene
• CAS No: 15325-56-1
• MF: C₁₁H₁₄
• MW: 146.228863239288
• CID: 1326899
• PubChem ID: 10997180
• Update Time: 2025-05-20

[(Z)-3-methylbut-1-enyl]benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, (3-methyl-1-butenyl)-, (Z)-
• [(Z)-3-methylbut-1-enyl]benzene

• Inchi： 1S/C11H14/c1-10(2)8-9-11-6-4-3-5-7-11/h3-10H,1-2H3/b9-8-
• InChI Key： CEBRPXLXYCFYGU-HJWRWDBZSA-N
• SMILES： C1(/C=C\C(C)C)=CC=CC=C1

Computed Properties

• Exact Mass: 146.109550447g/mol
• Monoisotopic Mass: 146.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on [(Z)-3-methylbut-1-enyl]benzene

Chemical Profile of [(Z)-3-methylbut-1-enyl]benzene (CAS No. 15325-56-1)

[(Z)-3-methylbut-1-enyl]benzene, identified by the Chemical Abstracts Service registry number CAS No. 15325-56-1, is a significant organic compound with a unique molecular structure that has garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its (Z)-configured double bond and the presence of a methyl group on the butenyl side chain, exhibits intriguing properties that make it a valuable candidate for various applications, particularly in the development of novel synthetic pathways and bioactive molecules.

The molecular formula of [(Z)-3-methylbut-1-enyl]benzene is C₁₀H₁₂, reflecting its composition of ten carbon atoms and twelve hydrogen atoms. The (Z)-configuration of the double bond between the third and fourth carbon atoms in the butenyl side chain imparts a specific spatial arrangement to the molecule, which can influence its reactivity and interactions with biological targets. This structural feature has been a focal point in recent studies exploring the compound's potential as a building block for more complex molecules.

In recent years, research on [(Z)-3-methylbut-1-enyl]benzene has been driven by its potential applications in pharmaceutical synthesis. The compound's ability to undergo various chemical transformations, such as cross-coupling reactions and functional group interconversions, makes it a versatile intermediate in organic synthesis. For instance, studies have demonstrated its utility in constructing biaryl structures, which are prevalent in many biologically active compounds. The (Z)-configuration of the double bond has been shown to enhance selectivity in certain reactions, leading to higher yields of desired products.

The biosynthetic pathways involving [(Z)-3-methylbut-1-enyl]benzene have also been explored, revealing its role in natural product formation. Some plants and microorganisms produce analogous compounds that serve as precursors for essential oils and flavor compounds. The structural motif of CAS No. 15325-56-1 has been identified in several phytochemicals, suggesting its importance in ecological interactions and possibly in drug discovery.

One of the most compelling aspects of [(Z)-3-methylbut-1-enyl]benzene is its potential as an intermediate in the synthesis of pharmacologically active agents. Researchers have investigated its incorporation into heterocyclic frameworks, which are known for their broad spectrum of biological activities. For example, derivatives of this compound have been explored as candidates for antimicrobial and anti-inflammatory drugs. The (Z)-double bond configuration has been found to modulate electronic properties, influencing both the reactivity and biological efficacy of these derivatives.

The chemical behavior of CAS No. 15325-56-1 has also been studied in relation to photochemical processes. Its ability to absorb UV light and undergo photochemical reactions has implications for applications in photodynamic therapy and material science. Recent advancements in photoredox catalysis have highlighted the role of such compounds in facilitating sustainable synthetic routes, underscoring their relevance beyond traditional pharmaceutical applications.

In conclusion, [(Z)-3-methylbut-1-enyl]benzene represents a fascinating subject of study due to its unique structural features and diverse potential applications. Its role as a synthetic intermediate, precursor for natural products, and building block for bioactive molecules underscores its importance in modern chemical research. As methodologies for studying complex organic molecules continue to evolve, compounds like CAS No. 15325-56-1 will undoubtedly remain at the forefront of innovation in chemical biology and pharmaceutical development.